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Compound of Interest

Compound Name: 1,1,1-Trichloroacetone

Cat. No.: B165163 Get Quote

This guide provides technical support for the safe disposal and waste management of 1,1,1-
Trichloroacetone (also known as 1,1,1-trichloropropan-2-one) residues. It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 1,1,1-Trichloroacetone and what are its primary hazards?

A1: 1,1,1-Trichloroacetone (CAS No. 918-00-3) is a colorless, combustible liquid analogue of

acetone with a pungent odor.[1][2] It is commonly used as a solvent and a reagent in organic

synthesis.[1] The primary hazards associated with this chemical are that it can cause serious

skin and eye irritation and may cause respiratory irritation.[3][4] When heated to

decomposition, it can emit toxic chlorine vapors.[5]

Q2: What personal protective equipment (PPE) is required when handling 1,1,1-
Trichloroacetone waste?

A2: When handling 1,1,1-Trichloroacetone, you must wear appropriate PPE to prevent

exposure. This includes:

Eye Protection: Chemical splash goggles.[6]

Skin Protection: A laboratory coat and nitrile gloves.[6][7] Note that some halogenated

solvents have poor compatibility with nitrile gloves, so double-gloving may be appropriate for
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extended handling.[7]

Footwear: Closed-toe shoes are required at all times.[6] All handling of open containers

should be conducted in a properly functioning chemical fume hood or a well-ventilated area.

[8]

Q3: How should I collect and store 1,1,1-Trichloroacetone waste in the lab?

A3: 1,1,1-Trichloroacetone is a halogenated hydrocarbon and must be disposed of as

hazardous waste.[6][8]

Segregation: Always collect halogenated waste in a dedicated, separate container labeled

"Halogenated Organic Waste".[6][8] Keeping halogenated and non-halogenated solvent

wastes separate can significantly reduce disposal costs.[9]

Container: Use a compatible container, such as a polyethylene carboy, provided by your

institution's environmental health and safety (EH&S) department.[7] Do not use metal cans,

as halogenated solvents can degrade to form acids that corrode metal.[7]

Labeling: Clearly label the waste container with a hazardous waste tag as soon as the first

drop of waste is added.[9]

Storage: Keep the waste container tightly closed when not in use and store it in a designated

satellite accumulation area, such as a cabinet under the fume hood.[7][9][10] The storage

area should be cool, dry, well-ventilated, and away from heat or ignition sources.[7][11]

Q4: Can I dispose of small amounts of 1,1,1-Trichloroacetone down the drain?

A4: No. Under no circumstances should 1,1,1-Trichloroacetone or any other organic solvent

be disposed of down the laboratory drain.[6][7][10] This is strictly prohibited as it can lead to

environmental contamination and damage to plumbing systems. Discharge into the

environment must be avoided.[10]

Q5: What is the ultimate disposal method for 1,1,1-Trichloroacetone waste?

A5: The recommended method for the ultimate disposal of 1,1,1-Trichloroacetone is

controlled incineration at a licensed chemical destruction facility.[10] These facilities are
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equipped with flue gas scrubbers to manage hazardous decomposition products.[10][12] All

disposal must conform to local, state, and federal environmental and public health regulations.

[1][3]

Troubleshooting Guide
Problem: I have accidentally mixed 1,1,1-Trichloroacetone waste with non-halogenated

solvent waste.

Solution: Do not add any more waste to the container. Cap it securely. Label the container

clearly, listing all known constituents and their estimated percentages. For example: "Mixed

Halogenated and Non-Halogenated Waste" and list the contents (e.g., "1,1,1-
Trichloroacetone ~20%, Acetone ~80%"). Contact your institution's EH&S department for

guidance and to arrange for a special pickup. Mixing waste streams can complicate the

disposal process and increase costs.[9]

Problem: A small spill of 1,1,1-Trichloroacetone has occurred in the fume hood.

Solution:

Ensure the fume hood sash is in the appropriate position and the ventilation is running.

Remove all sources of ignition from the area.[10]

Wearing your standard PPE (lab coat, goggles, gloves), contain and absorb the spill with

an inert material like sand, diatomite, or a chemical absorbent pad.[4]

Using spark-proof tools, carefully collect the absorbed material and place it into a sealed

bag or container.[10]

Label the container as "Spill Debris containing 1,1,1-Trichloroacetone" and dispose of it

as hazardous waste through your EH&S department.[9]

Problem: The identity of a chlorinated solvent waste container is unknown.

Solution: Do not attempt to guess the contents. Treat the container as hazardous waste of

unknown identity. Label it clearly as "Caution: Unknown Halogenated Organic Waste." Do not

mix it with any other waste stream. Contact your EH&S department immediately. They can
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provide guidance on proper handling and may need to perform an analysis before arranging

for disposal.

Data Presentation
Table 1: Properties of 1,1,1-Trichloroacetone

Property Value Reference

Chemical Formula C₃H₃Cl₃O [1][2]

Molecular Weight 161.41 g/mol [3]

Appearance Colorless to light yellow liquid [2]

Odor Sweet, sharp, pungent [1][13]

Boiling Point 134 °C (273 °F) [2]

Flash Point 64 °C

Density ~1.4 g/cm³ [2]

Solubility in Water Soluble / Slightly soluble [1][2]

Experimental Protocols
Protocol: Standard Procedure for Collection and Disposal of Halogenated Waste

1. Objective: To safely collect and manage liquid waste containing 1,1,1-Trichloroacetone and

other halogenated organic compounds for proper disposal.

2. Materials:

Designated "Halogenated Organic Waste" container (e.g., 4L polyethylene bottle).[9]

Hazardous waste tag.

Secondary containment bin.[7]

Funnel appropriate for the waste container.
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Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves.

3. Procedure:

Preparation: Before starting any experiment that will generate waste, designate a satellite
accumulation area, typically inside a chemical fume hood. Place a labeled, empty
halogenated waste container inside a secondary containment bin in this area.
Labeling: Affix a hazardous waste tag to the container. Fill out all required generator
information. As waste is added, list the chemical name and approximate concentration of
each constituent.[9]
Waste Addition:

Perform all waste transfers inside a chemical fume hood.
Use a funnel to carefully pour the 1,1,1-Trichloroacetone residues from your experimental
apparatus into the waste container. Avoid splashing.
Do not fill the container beyond 90% capacity to allow for vapor expansion.

Closure: After adding waste, remove the funnel and securely close the container with its cap.
The container must remain closed at all times except when waste is being added.[9]
Storage: Keep the closed container in its secondary containment within the designated
satellite accumulation area.
Disposal Request: When the container is full (no more than 90%), or if the experiment is
complete, submit a chemical waste collection request to your institution's EH&S department
according to their specific procedures.[9]
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Experiment Generates
1,1,1-Trichloroacetone Residue

Is the residue a
halogenated organic compound?

Collect in dedicated
'Halogenated Organic Waste'

container

 Yes 

Collect in 'Non-Halogenated
Organic Waste' container

 No 

Label container with all
constituents and percentages

Store closed container in
secondary containment inside

a designated accumulation area

Is container >90% full?

 No 

Arrange for disposal via
Environmental Health & Safety (EH&S)

 Yes 

Waste Properly Managed
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Key Considerations

Associated Hazards

Safe Waste Management of
1,1,1-Trichloroacetone
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Skin & Eye Irritation

Prevents

Respiratory Irritation

Prevents

Environmental Contamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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